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Compound of Interest

Compound Name: Dibromoethylbenzene

Cat. No.: B3051071

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the laboratory-scale synthesis of (1,2-
dibromoethyl)benzene, a vicinal dihalide, through the electrophilic addition of bromine to
styrene. This compound serves as a valuable intermediate in various organic syntheses.

Introduction

(1,2-Dibromoethyl)benzene, also known as styrene dibromide, is synthesized by the
bromination of styrene. The reaction proceeds via an electrophilic addition mechanism where
the bromine molecule adds across the double bond of the styrene. This protocol outlines a
straightforward and efficient method for this transformation, suitable for a standard laboratory
setting.

Reaction Scheme
Quantitative Data

The following table summarizes the key quantitative data for the synthesis of (1,2-
dibromoethyl)benzene.
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Parameter Value Reference
Reactants

Styrene 1.0eq [1]

Bromine 1.0eq [1]
Dichloromethane ~7 mL per gram of styrene [1]

Product: (1,2-

Dibromoethyl)benzene

Molecular Formula CsHsBr2 [2]
Molecular Weight 263.96 g/mol [3]
CAS Number 93-52-7 [2]
Melting Point 70-74 °C [3]
Boiling Point 139-141 °C at 15 mmHg [3]
Appearance Solid [3]

Spectroscopic Data

IR Spectrum Available [4]

Mass Spectrum Available [2][5]

Experimental Protocol

This protocol details the synthesis of (1,2-dibromoethyl)benzene from styrene.
Materials and Equipment:

Round-bottom flask

Addition funnel

Magnetic stirrer and stir bar

Ice bath
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Rotary evaporator or distillation apparatus
Bichner funnel and filter flask

Standard laboratory glassware

Styrene

Bromine

Dichloromethane

Isopropanol

Water

Procedure:

Reaction Setup: In a round-bottom flask, dissolve styrene in dichloromethane (approximately
35 mL for a reaction at the scale of 53.86g of bromine).[1] Equip the flask with a magnetic stir
bar and an addition funnel. Cool the flask in an ice bath.

Preparation of Bromine Solution: In the addition funnel, prepare a solution of bromine (1
equivalent to the styrene) in dichloromethane.

Addition of Bromine: With vigorous stirring, add the bromine solution dropwise to the cooled
styrene solution.[1] Maintain the temperature of the reaction mixture by controlling the rate of
addition and using the ice bath. A yellow color may persist towards the end of the addition,
indicating the consumption of styrene.[1]

Reaction Completion and Solvent Removal: Once the addition is complete, remove the ice
bath and allow the reaction mixture to stir at room temperature. The solvent is then removed
using a rotary evaporator or by simple distillation.[1]

Purification: The crude (1,2-dibromoethyl)benzene can be purified by recrystallization.
Dissolve the crude product in a 67% aqueous isopropanol solution.[1] Allow the solution to
cool to room temperature and then chill in an ice bath to induce crystallization.
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Isolation of Product: Collect the crystals by vacuum filtration using a Bichner funnel.[1] Wash
the crystals with cold solvent and allow them to air dry.

Safety Precautions

Bromine is highly toxic, corrosive, and a strong oxidizing agent. Handle it with extreme care
in a well-ventilated fume hood.[6] Wear appropriate personal protective equipment (PPE),
including chemical-resistant gloves, safety goggles, and a lab coat.[6]

Styrene is flammable and an irritant. Handle it in a fume hood and avoid contact with skin
and eyes.[7]

Dichloromethane is a volatile and potentially carcinogenic solvent. Use it in a fume hood and
wear appropriate PPE.

Experimental Workflow

Caption: Workflow for the synthesis of (1,2-dibromoethyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Laboratory Scale Synthesis of (1,2-
Dibromoethyl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3051071#laboratory-scale-synthesis-of-
dibromoethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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